Cas no 2648939-54-0 (2-Amino-3-(phenylamino)propanoic acid dihydrochloride)

• Product Name: 2-Amino-3-(phenylamino)propanoic acid dihydrochloride
• CAS No: 2648939-54-0
• MF: C₉H₁₄Cl₂N₂O₂
• MW: 253.125660419464
• MDL: MFCD34168534
• CID: 5643788
• PubChem ID: 165900482
• Update Time: 2025-10-23

2-Amino-3-(phenylamino)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(phenylamino)propanoic acid dihydrochloride
• EN300-28221145
• 2648939-54-0
• 2-Amino-3-(phenylamino)propanoic acid dihydrochloride

• MDL： MFCD34168534
• Inchi： 1S/C9H12N2O2.2ClH/c10-8(9(12)13)6-11-7-4-2-1-3-5-7;;/h1-5,8,11H,6,10H2,(H,12,13);2*1H
• InChI Key： ZSIJEOWMQILDEQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CNC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 252.0432331g/mol
• Monoisotopic Mass: 252.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-Amino-3-(phenylamino)propanoic acid dihydrochloride

Comprehensive Overview of 2-Amino-3-(phenylamino)propanoic acid dihydrochloride (CAS No. 2648939-54-0)

2-Amino-3-(phenylamino)propanoic acid dihydrochloride (CAS No. 2648939-54-0) is a chemically modified amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a phenylalanine derivative, is characterized by its unique structural features, including an amino group and a phenylamino moiety, which contribute to its potential applications in drug development and peptide synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to influence molecular interactions and stability.

In recent years, the demand for custom amino acid derivatives like 2-Amino-3-(phenylamino)propanoic acid dihydrochloride has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's versatility makes it a valuable tool for designing peptide-based therapeutics, which are increasingly explored for treating conditions such as metabolic disorders and neurodegenerative diseases. Its dihydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies.

The synthesis and characterization of CAS No. 2648939-54-0 involve sophisticated techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), ensuring high purity and consistency. These quality control measures are essential for researchers who rely on reproducible results in their experiments. Additionally, the compound's stability under various pH conditions makes it suitable for formulation development, a topic of growing interest in the pharmaceutical industry.

One of the most frequently searched questions related to 2-Amino-3-(phenylamino)propanoic acid dihydrochloride is its potential role in cancer research. While preliminary studies suggest its utility in modulating cell signaling pathways, further clinical validation is required. Another hot topic is its application in green chemistry, where researchers aim to develop eco-friendly synthesis methods for such derivatives. These trends align with the broader scientific community's focus on sustainable drug development.

From a commercial perspective, CAS No. 2648939-54-0 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its pricing and availability are influenced by factors such as batch size and purity grade, which are critical considerations for procurement teams. The compound's Material Safety Data Sheet (MSDS) provides detailed handling guidelines, emphasizing its safe use in laboratory settings.

In conclusion, 2-Amino-3-(phenylamino)propanoic acid dihydrochloride represents a promising candidate for advancing biomedical research and therapeutic innovation. Its unique chemical properties and broad applicability make it a subject of ongoing investigation, particularly in fields like peptide engineering and drug discovery. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for researchers seeking to address complex health challenges.